Cas no 1600624-31-4 (1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde)

1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde is a heterocyclic compound featuring both pyrazole and tetrahydropyridine moieties. This structurally unique aldehyde exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the reactive formyl group at the 4-position of the pyrazole ring enables diverse derivatization opportunities through condensation or nucleophilic addition reactions. The tetrahydropyridine substituent contributes to the compound's conformational flexibility and may enhance binding interactions in biological systems. Its well-defined molecular structure makes it valuable for medicinal chemistry research, especially in the design of CNS-targeting compounds. The compound's stability under standard conditions and good solubility in common organic solvents facilitate its handling in laboratory applications.

1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde structure

1600624-31-4 structure

Product Name:1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde

CAS No:1600624-31-4

MF:C₁₁H₁₅N₃O

MW:205.256302118301

CID:5691560

PubChem ID:114411123

Update Time:2025-07-02

1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1600624-31-4
- 1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde
- EN300-725542
- 1H-Pyrazole-4-carboxaldehyde, 5-(3,6-dihydro-1(2H)-pyridinyl)-1,3-dimethyl-
- Inchi： 1S/C11H15N3O/c1-9-10(8-15)11(13(2)12-9)14-6-4-3-5-7-14/h3-4,8H,5-7H2,1-2H3
- InChI Key： BMGUPIJNNHDJIH-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=NN(C)C=1N1CC=CCC1

Computed Properties

Exact Mass: 205.121512110g/mol
Monoisotopic Mass: 205.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.1Å²

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
Boiling Point: 383.3±42.0 °C(Predicted)
pka: 2.79±0.10(Predicted)

1,3-Dimethyl-5-(1,2,3,6-tetrahydropyridin-1-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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